Cas no 93571-56-3 (1,3-Pentanedione, 2,2,4-trimethyl-1-(2-methylphenyl)-)

• Product Name: 1,3-Pentanedione, 2,2,4-trimethyl-1-(2-methylphenyl)-
• CAS No: 93571-56-3
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 752647
• PubChem ID: 14572105
• Update Time: 2025-04-19

1,3-Pentanedione, 2,2,4-trimethyl-1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 2,2,4-trimethyl-1-(2-methylphenyl)-
• 2,2,4-trimethyl-1-(2-methylphenyl)pentane-1,3-dione
• DTXSID60561809
• 93571-56-3

• Inchi： 1S/C15H20O2/c1-10(2)13(16)15(4,5)14(17)12-9-7-6-8-11(12)3/h6-10H,1-5H3
• InChI Key： JWAZNQVLFGNOMX-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C(C)(C)C(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų